N-[(1,1-dioxothian-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine

• IUPAC Name: N-[(1,1-dioxothian-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine
• InChI: InChI=1S/C17H33NO3S/c1-5-17(6-2)15(11-16(17)21-7-3)18(4)12-14-9-8-10-22(19,20)13-14/h14-16H,5-13H2,1-4H3
• InChI Key: KPYJNTFBBJAAGH-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(CC1OCC)N(C)CC2CCCS(=O)(=O)C2)CC
• Molecular Formula: C17H33NO3S
• Molecular Weight: 331.5 g/mol

Description

N-[(1,1-dioxothian-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine is a complex organic compound with a unique structure that includes a cyclobutane ring, an ethoxy group, and a dioxothianyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1,1-dioxothian-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine typically involves multiple steps. One common approach is to start with the preparation of the cyclobutane ring, followed by the introduction of the ethoxy group and the dioxothianyl moiety. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature and pressure, which is crucial for maintaining the integrity of the compound. Additionally, purification steps, such as crystallization or chromatography, are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(1,1-dioxothian-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

N-[(1,1-dioxothian-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly for targeting specific molecular pathways.

Industry: It is used in the development of new materials with unique properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of N-[(1,1-dioxothian-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine involves its interaction with specific molecular targets. These targets may include enzymes or receptors that play a role in various biological processes. The compound’s structure allows it to bind to these targets, thereby modulating their activity and leading to the desired biological effect.

Comparison with Similar Compounds

Similar Compounds

• N-[(1,1-dioxidotetrahydrothiophen-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine
• N-[(1,1-dioxotetrahydrothiophen-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine

Uniqueness

N-[(1,1-dioxothian-3-yl)methyl]-3-ethoxy-2,2-diethyl-N-methylcyclobutan-1-amine is unique due to its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This makes it a versatile compound for various applications in research and industry.